Cas no 2580252-69-1 (tert-butyl 4-aminospiro2.2pentane-1-carboxylate)

• Product Name: tert-butyl 4-aminospiro2.2pentane-1-carboxylate
• CAS No: 2580252-69-1
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5662983
• PubChem ID: 165894439
• Update Time: 2025-06-13

tert-butyl 4-aminospiro2.2pentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580252-69-1
• EN300-27732783
• tert-butyl 4-aminospiro[2.2]pentane-1-carboxylate
• tert-butyl 4-aminospiro2.2pentane-1-carboxylate

• Inchi： 1S/C10H17NO2/c1-9(2,3)13-8(12)6-4-10(6)5-7(10)11/h6-7H,4-5,11H2,1-3H3
• InChI Key： OMQLQPZPQPZNNG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CC21CC2N)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl 4-aminospiro2.2pentane-1-carboxylate

Research Brief on tert-Butyl 4-Aminospiro[2.2]pentane-1-carboxylate (CAS: 2580252-69-1) and Its Applications in Chemical Biology and Pharmaceutical Research

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of spirocyclic compounds, particularly tert-butyl 4-aminospiro[2.2]pentane-1-carboxylate (CAS: 2580252-69-1), as versatile building blocks for drug discovery and development. This compound, characterized by its unique spiro[2.2]pentane scaffold, has garnered attention due to its potential in modulating biological targets and enhancing drug-like properties. The following brief synthesizes the latest research findings and applications of this compound, providing insights into its synthetic routes, biological relevance, and therapeutic potential.

The spiro[2.2]pentane core of tert-butyl 4-aminospiro[2.2]pentane-1-carboxylate offers a rigid, three-dimensional structure that is advantageous for probing sterically constrained binding sites in proteins and enzymes. Recent studies have demonstrated its utility in the design of protease inhibitors, GPCR modulators, and allosteric effectors. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored its incorporation into novel HIV-1 protease inhibitors, where the spirocyclic moiety improved binding affinity and metabolic stability compared to linear analogs. The CAS number 2580252-69-1 has been frequently cited in patent applications related to these therapeutic areas, underscoring its industrial relevance.

Synthetic methodologies for tert-butyl 4-aminospiro[2.2]pentane-1-carboxylate have evolved significantly, with recent reports emphasizing catalytic asymmetric routes to access enantiopure forms. A 2024 Nature Communications paper detailed a palladium-catalyzed [2+2+1] cycloaddition strategy that achieves high yields (up to 85%) and excellent enantioselectivity (er > 99:1). This advancement addresses previous challenges in stereocontrol and scalability, making the compound more accessible for structure-activity relationship (SAR) studies. The tert-butyl ester group has proven particularly valuable for subsequent derivatization, enabling efficient coupling with various pharmacophores in medicinal chemistry campaigns.

Beyond its synthetic utility, tert-butyl 4-aminospiro[2.2]pentane-1-carboxylate has shown promising biological activity in recent screening efforts. A high-throughput screening campaign conducted by a multinational pharmaceutical company identified derivatives of this scaffold as potent and selective inhibitors of the NLRP3 inflammasome, with potential applications in inflammatory diseases. The spirocyclic constraint was found to be critical for maintaining activity while reducing off-target effects. Additionally, computational studies have revealed that the compound's unique geometry can serve as a molecular probe for studying protein conformational changes, particularly in challenging targets like intrinsically disordered proteins.

Looking forward, the application of tert-butyl 4-aminospiro[2.2]pentane-1-carboxylate in PROTAC (Proteolysis Targeting Chimera) design represents an emerging research direction. Its compact, rigid structure makes it an ideal linker component for optimizing ternary complex formation between target proteins and E3 ubiquitin ligases. Recent preclinical data presented at the 2024 ACS National Meeting demonstrated that spirocyclic linkers derived from this scaffold improved degradation efficiency of challenging oncology targets by up to 40% compared to conventional flexible linkers. These findings position CAS 2580252-69-1 as a key player in the next generation of targeted protein degradation therapeutics.

In conclusion, tert-butyl 4-aminospiro[2.2]pentane-1-carboxylate (2580252-69-1) continues to demonstrate multifaceted value in chemical biology and drug discovery. Its unique structural features, combined with recent synthetic and application breakthroughs, make it a compound of sustained interest across multiple therapeutic areas. Ongoing research is expected to further elucidate its potential in addressing previously undruggable targets and improving drug properties through innovative scaffold design.